Cas no 2044-09-9 (Cyclohexane, 1,1,2-tribromo-)

Cyclohexane, 1,1,2-tribromo- is a brominated cycloalkane with the molecular formula C₆H₉Br₃. This compound is characterized by its high bromine content, which contributes to its utility as a flame retardant and intermediate in organic synthesis. Its stable cyclohexane backbone enhances thermal and chemical resistance, making it suitable for applications requiring robust halogenated additives. The presence of three bromine atoms at the 1,1,2-positions imparts significant density and reactivity, facilitating its use in cross-coupling reactions and polymer modification. Due to its halogenated structure, it is often employed in research and industrial settings where brominated compounds are preferred for their efficacy in flame suppression and material enhancement.

Cyclohexane, 1,1,2-tribromo- structure

Product Name:Cyclohexane, 1,1,2-tribromo-

CAS No:2044-09-9

MF:C₆H₉Br₃

MW:320.847659826279

CID:3894932

Update Time:2025-10-28

Cyclohexane, 1,1,2-tribromo- Chemical and Physical Properties

Names and Identifiers

- Cyclohexane, 1,1,2-tribromo-
- Inchi： 1S/C6H9Br3/c7-5-3-1-2-4-6(5,8)9/h5H,1-4H2
- InChI Key： VTNDVMUYXNTXJF-UHFFFAOYSA-N
- SMILES： C1(Br)(Br)CCCCC1Br

Cyclohexane, 1,1,2-tribromo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	BBV-43540680-1.0g	1,1,2-tribromocyclohexane	2044-09-9	95%	1.0g	$0.0	2023-01-13

Cyclohexane, 1,1,2-tribromo- Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Additional information on Cyclohexane, 1,1,2-tribromo-

Cyclohexane, 1,1,2-Tribromo

Cyclohexane, 1,1,2-tribromo (CAS No: 2044-09-9) is a brominated derivative of cyclohexane, a six-membered cyclic hydrocarbon. This compound is characterized by the presence of three bromine atoms attached to the cyclohexane ring at the 1, 1, and 2 positions. The molecule exhibits a unique combination of physical and chemical properties that make it valuable in various industrial and research applications.

The structure of Cyclohexane, 1,1,2-tribromo is highly symmetrical due to the placement of bromine atoms on adjacent carbons. This symmetry influences its reactivity and stability under different conditions. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials and pharmaceutical compounds. For instance, researchers have explored its role in the development of novel flame-retardant polymers, where its bromine content contributes to enhanced fire resistance.

One of the most significant advancements involving Cyclohexane, 1,1,2-tribromo is its application in organic synthesis. Its bromine atoms serve as excellent leaving groups in substitution reactions, enabling the formation of diverse organic compounds with high precision. This property has been leveraged in the synthesis of biologically active molecules and complex natural product analogs.

Moreover, Cyclohexane, 1,1,2-tribromo has been studied for its environmental impact and degradation pathways. Recent research indicates that under specific conditions, this compound undergoes hydrolysis to form less hazardous byproducts. This understanding is crucial for developing sustainable industrial processes that minimize environmental risks.

In conclusion, Cyclohexane, 1,1,2-tribromo (CAS No: 2044-09-9) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and recent research findings underscore its importance in modern chemistry and materials science.